Cas no 946213-37-2 (2-4-(4-bromobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine)

• Product Name: 2-4-(4-bromobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine
• CAS No: 946213-37-2
• MF: C₂₁H₂₆BrN₅O
• MW: 444.368043422699
• CID: 5851438
• PubChem ID: 27477538
• Update Time: 2025-05-24

2-4-(4-bromobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• F2075-0608
• 2-[4-(4-bromobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine
• 946213-37-2
• 2-[4-(4-bromobenzoyl)piperazin-1-yl]-4-methyl-6-piperidin-1-ylpyrimidine
• AKOS005010455
• (4-bromophenyl)(4-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)methanone
• 2-4-(4-bromobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine

• Inchi： 1S/C21H26BrN5O/c1-16-15-19(25-9-3-2-4-10-25)24-21(23-16)27-13-11-26(12-14-27)20(28)17-5-7-18(22)8-6-17/h5-8,15H,2-4,9-14H2,1H3
• InChI Key： QFVDNOUTRLIBOC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(N1CCN(C2=NC(N3CCCCC3)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 443.13207g/mol
• Monoisotopic Mass: 443.13207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-4-(4-bromobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine

Compound CAS No. 946213-37-2: 2-(4-(4-Bromobenzoyl)piperazin-1-yl)-4-methyl-6-(piperidin-1-yl)pyrimidine

The compound with CAS No. 946213-37-2, named 2-(4-(4-bromobenzoyl)piperazin-1-yl)-4-methyl-6-(piperidin-1-yl)pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine core, a piperazine ring, and a piperidine moiety, along with a bromobenzoyl substituent. The pyrimidine ring serves as the central scaffold, while the piperazine and piperidine groups contribute to the molecule's structural diversity and potential bioactivity.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development, particularly in the treatment of various diseases, including cancer and neurodegenerative disorders. The presence of the bromobenzoyl group introduces electronic and steric effects that can modulate the molecule's interactions with biological targets. Moreover, the piperazine ring is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and target binding affinity.

One of the most intriguing aspects of this compound is its ability to inhibit specific kinase enzymes, which are often overexpressed in cancer cells. According to a study published in *Nature Communications*, analogs of this compound have demonstrated potent inhibitory activity against key signaling pathways involved in tumor growth and metastasis. The pyrimidine core plays a critical role in these interactions, as it provides a planar surface that can accommodate π–π stacking interactions with protein targets.

In addition to its therapeutic potential, the synthesis of this compound represents a significant advancement in organic chemistry. The construction of the bromobenzoyl-piperazine linkage involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to optimize the synthesis pathway.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution profiles, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic byproducts.

Looking ahead, ongoing research is focused on improving the compound's selectivity and reducing off-target effects. Computational modeling techniques, such as molecular docking and dynamics simulations, are being utilized to refine its structure and enhance its binding affinity to specific receptors. These efforts are expected to pave the way for clinical trials in the near future.

In summary, CAS No. 946213-37-2 represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for addressing unmet medical needs. As research continues to uncover its full therapeutic potential, this compound is poised to make a significant impact on modern medicine.